Cas no 53112-28-0 (Pyrimethanil)

• Product Name: Pyrimethanil
• CAS No: 53112-28-0
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD00172113
• CID: 56352
• PubChem ID: 24869686
• Update Time: 2026-05-14

Pyrimethanil Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-N-phenyl-2-pyrimidinamine
• N-(4,6-dimethylpyrimidin-2-yl)aniline
• Pyrimethanil
• 4,6-dimethyl-N-phenylpyrimidin-2-amine
• Pyrimethanil Solution
• 2-anilino-4,6-dimethylpyrimidine
• 2-Pyrimidinamine,4,6-dimethyl-N-phenyl
• 4,6-dimethyl-n-phenyl-2-pyrimidinamin
• 4,6-dimethylpyrimidine-N-phenylimine
• Pyrimethanil [ISO]
• 2-Pyrimidinamine, 4,6-dimethyl-N-phenyl-
• 6IA5HP6C8Z
• ZLIBICFPKPWGIZ-UHFFFAOYSA-N
• 4,6-dimethyl-N-phenyl-pyrimidin-2-amine
• Dynmethanil
• Mythos
• Scala
• Pyrimethanil, BSI
• Peakdale1_000145
• DSSTox_RID_79216
• DSSTox_CID_14877
• DSSTox_GSID_34877

• MDL： MFCD00172113
• Inchi： 1S/C12H13N3/c1-9-8-10(2)14-12(13-9)15-11-6-4-3-5-7-11/h3-8H,1-2H3,(H,13,14,15)
• InChI Key： ZLIBICFPKPWGIZ-UHFFFAOYSA-N
• SMILES： N([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=NC(C([H])([H])[H])=C([H])C(C([H])([H])[H])=N1

Computed Properties

• Exact Mass: 199.11100
• Monoisotopic Mass: 199.110947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.9
• Topological Polar Surface Area: 37.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.15
• Melting Point: 96 ºC
• Boiling Point: 362.8 °C at 760 mmHg
• Flash Point: 173.2 °C
• Refractive Index: 1.622
• Water Partition Coefficient: 0.121 g/L (25 ºC)
• PSA: 37.81000
• LogP: 2.91000
• Solubility: Soluble in water

Pyrimethanil Security Information

• Symbol:
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 51/53
• Safety Instruction： S60
• Hazardous Material Identification：
• Toxicity：LD50 (mg/kg): 4061-5358 orally in mice; 4150-5971 orally in rats; >5000 dermally in rats; LC50 (96 hr) in mirror carp, rainbow trout (mg/l): 35.36, 10.56 (Neumann)
• Safety Term：S60
• Risk Phrases：R51/53
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines